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Cat. No.: B014699 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the intracerebral infusion of NBQX
disodium salt, a potent and selective competitive antagonist of AMPA and kainate receptors.[1]

[2] This document is intended for researchers, scientists, and drug development professionals

working in the field of neuroscience and pharmacology.

NBQX disodium salt is a water-soluble form of NBQX, making it suitable for direct infusion into

the central nervous system (CNS) to study the roles of AMPA/kainate receptors in various

physiological and pathological processes.[1][2] Due to its antagonist activity, NBQX has been

utilized in research to investigate its neuroprotective, anticonvulsant, and antinociceptive

properties.[1][2][3][4]

Data Presentation: Quantitative Parameters for
Intracerebral NBQX Infusion
The following table summarizes key quantitative data for the intracerebral administration of

NBQX disodium salt, compiled from various in vivo studies. These values should be

considered as a starting point and may require optimization for specific experimental models

and research questions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b014699?utm_src=pdf-interest
https://www.benchchem.com/product/b014699?utm_src=pdf-body
https://www.benchchem.com/product/b014699?utm_src=pdf-body
https://hellobio.com/nbqx-disodium-salt.html
https://www.tocris.com/products/nbqx-disodium-salt_1044
https://www.benchchem.com/product/b014699?utm_src=pdf-body
https://hellobio.com/nbqx-disodium-salt.html
https://www.tocris.com/products/nbqx-disodium-salt_1044
https://hellobio.com/nbqx-disodium-salt.html
https://www.tocris.com/products/nbqx-disodium-salt_1044
https://pmc.ncbi.nlm.nih.gov/articles/PMC4860063/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6773002/
https://www.benchchem.com/product/b014699?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Species/Model
Target Brain
Region

Reference

Concentration 22 mM Mouse Striatum [2]

Infusion Volume
0.25 µL (per

dose)
Rat Prefrontal Cortex [5]

Infusion Rate 0.0005 mL/min Rat General [6]

Systemic Dose

(for comparison)
20 mg/kg (i.p.) Rat N/A [4][7]

Systemic Dose

(for comparison)
30 mg/kg (i.v.) Rat N/A [8][9]

Systemic Dose

(for comparison)

40, 60, or 100

mg/kg (i.v.)
Rat

Focal Cerebral

Ischemia Model
[10]

Note: Intraperitoneal (i.p.) and intravenous (i.v.) routes are provided for comparative purposes,

as NBQX is known to cross the blood-brain barrier.[11] However, direct intracerebral infusion

allows for more precise targeting and localized effects.

Experimental Protocols
Protocol 1: Preparation of NBQX Disodium Salt Solution
for Intracerebral Infusion
Materials:

NBQX disodium salt (purity >98%)[2][11]

Sterile, artificial cerebrospinal fluid (aCSF) or 0.9% saline[2][11]

Vortex mixer

Sterile filters (0.22 µm)

Sterile microcentrifuge tubes

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.tocris.com/products/nbqx-disodium-salt_1044
https://pubmed.ncbi.nlm.nih.gov/22622711/
https://olac.berkeley.edu/sites/private/doc/StereotaxicCompoundAdministrationinRats.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6773002/
https://pubmed.ncbi.nlm.nih.gov/25839899/
https://www.medchemexpress.com/nbqx-disodium.html
https://www.medchemexpress.com/NBQX.html
https://pubmed.ncbi.nlm.nih.gov/8558416/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7680405/
https://www.benchchem.com/product/b014699?utm_src=pdf-body
https://www.benchchem.com/product/b014699?utm_src=pdf-body
https://www.tocris.com/products/nbqx-disodium-salt_1044
https://pmc.ncbi.nlm.nih.gov/articles/PMC7680405/
https://www.tocris.com/products/nbqx-disodium-salt_1044
https://pmc.ncbi.nlm.nih.gov/articles/PMC7680405/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Determine the Desired Concentration: Based on literature and experimental goals, calculate

the required mass of NBQX disodium salt. For example, to prepare a 22 mM solution,

dissolve 8.37 mg of NBQX disodium salt (MW: 380.24 g/mol ) in 1 mL of sterile aCSF or

saline.[2]

Dissolution: Add the calculated amount of NBQX disodium salt to the appropriate volume of

sterile aCSF or saline in a sterile microcentrifuge tube.

Mixing: Vortex the solution until the NBQX disodium salt is completely dissolved. The

disodium salt form is readily soluble in aqueous solutions.[2]

Sterilization: Filter the solution through a 0.22 µm sterile filter into a new sterile tube to

ensure sterility for in vivo use.

Storage: It is recommended to prepare solutions fresh on the day of use.[1] If storage is

necessary, solutions can be stored at -20°C for up to one month.[1]

Protocol 2: Stereotaxic Surgery and Intracerebral
Infusion in Rodents
This protocol provides a general guideline for the intracerebral infusion of NBQX disodium salt

in a rodent model. All procedures must be performed in accordance with institutional animal

care and use committee (IACUC) guidelines.[3]

Materials:

Anesthesia machine with isoflurane

Stereotaxic frame

Heating pad to maintain body temperature

Surgical instruments (scalpel, forceps, drills, etc.)

Guide cannulas and dummy cannulas[12][13]
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Infusion pump

Hamilton syringe

PEEK tubing

Dental cement

Sutures or wound clips

Analgesics and antibiotics

Prepared sterile NBQX solution

Procedure:

Anesthesia and Preparation: Anesthetize the animal using isoflurane (e.g., 3% for induction,

1.5-2% for maintenance).[14] Place the animal on a heating pad to maintain body

temperature. Apply ophthalmic ointment to the eyes to prevent drying.[6] Shave the scalp

and clean the area with an antiseptic solution.

Stereotaxic Implantation:

Mount the animal in the stereotaxic frame, ensuring the head is level.

Make a midline incision on the scalp to expose the skull.

Identify bregma and lambda for stereotaxic coordination.

Determine the coordinates for the target brain region (e.g., nucleus accumbens, prefrontal

cortex) from a rodent brain atlas.[6][15]

Drill a small hole in the skull at the determined coordinates.[14]

Slowly lower the guide cannula to the desired depth.

Secure the guide cannula to the skull using dental cement and anchor screws.[16]

Insert a dummy cannula to keep the guide cannula patent.
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Suture the scalp incision.

Post-Operative Care: Administer analgesics as per IACUC protocol.[12] Allow the animal to

recover for a specified period (e.g., one week) before infusion experiments.

Intracerebral Infusion:

Gently restrain the awake, freely moving animal.

Remove the dummy cannula and connect the infusion cannula (which extends slightly

beyond the guide cannula) to the Hamilton syringe via PEEK tubing.

Infuse the NBQX solution at a slow, controlled rate (e.g., 0.1-0.5 µL/min) to minimize

tissue damage and ensure proper distribution.

After the infusion is complete, leave the infusion cannula in place for a few minutes to

prevent backflow.[6]

Replace the dummy cannula.

Behavioral Testing/Analysis: Proceed with the planned behavioral or neurochemical analysis

to assess the effects of NBQX.
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Caption: NBQX competitively antagonizes the AMPA receptor, preventing glutamate binding

and subsequent ion channel opening.
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Caption: A generalized workflow for intracerebral infusion of NBQX in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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